Cas no 2137979-23-6 (2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine)

2-(4-Chlorophenyl)methyl-2H-1,2,3-triazol-4-amine is a heterocyclic compound featuring a 1,2,3-triazole core substituted with an amine group at the 4-position and a (4-chlorophenyl)methyl moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of the chlorophenyl group enhances lipophilicity, potentially improving bioavailability in drug development. The amine functionality offers a reactive site for further derivatization, enabling the synthesis of more complex molecules. Its stability and well-defined reactivity make it suitable for use in medicinal chemistry research, particularly in the design of biologically active compounds targeting specific enzymatic or receptor interactions.
2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine structure
2137979-23-6 structure
Product Name:2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine
CAS No:2137979-23-6
MF:C9H9ClN4
MW:208.64755988121
CID:5956917
PubChem ID:165471729
Update Time:2025-10-22

2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine
    • 2137979-23-6
    • 2-[(4-chlorophenyl)methyl]-2H-1,2,3-triazol-4-amine
    • EN300-1114149
    • Inchi: 1S/C9H9ClN4/c10-8-3-1-7(2-4-8)6-14-12-5-9(11)13-14/h1-5H,6H2,(H2,11,13)
    • InChI Key: WAMWLNQLBKNFPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1N=CC(N)=N1

Computed Properties

  • Exact Mass: 208.0515740g/mol
  • Monoisotopic Mass: 208.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 56.7Ų

2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine Pricemore >>

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Additional information on 2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine

Compound CAS No. 2137979-23-6: 2-(4-Chlorophenyl)methyl-2H-1,2,3-Triazol-4-Amine

The compound 2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine, identified by the CAS registry number CAS No. 2137979-23-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are widely recognized for their unique chemical properties and reactivity. The structure of this compound consists of a triazole ring substituted with a 4-chlorophenylmethyl group at the 4-amino position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of triazole derivatives in drug discovery and development. The presence of the triazole ring in this compound provides it with strong hydrogen bonding capabilities and high stability, making it an ideal candidate for use in pharmaceutical applications. For instance, researchers have explored the use of this compound as a building block for designing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

In addition to its pharmaceutical applications, compound CAS No. 2137979-23-6 has also found utility in materials science. The triazole moiety is known to form robust metal-ligand interactions, which has led to its use in the synthesis of coordination polymers and metal organic frameworks (MOFs). These materials have promising applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2-(4-chlorophenyl)methyl-2H-1,2,3-triazol-4-amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

From a chemical standpoint, this compound exhibits interesting reactivity due to the electron-withdrawing effects of the chlorophenyl group and the electron-donating effects of the amino group on the triazole ring. These opposing electronic effects create a dynamic environment within the molecule that can be exploited for various chemical transformations. Researchers have demonstrated that this compound can undergo further functionalization to introduce additional substituents or modify its properties for specific applications.

In terms of physical properties, CAS No. 2137979-23-6 is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques.

The safety profile of this compound has been extensively studied to ensure its safe handling and use in research and industrial settings. While it is not classified as hazardous under normal conditions, appropriate precautions should be taken to avoid prolonged exposure or inhalation of dust or vapors.

In conclusion, compound CAS No. 2137979-23_6, also known as 2-(4-chlorophenyl)methyl_2H_1_2_3-triazol_4_amine, is a highly versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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